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Compound of Interest

Compound Name: Satratoxin H

Cat. No.: B8136531 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Satratoxin H. The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Satratoxin H is a potent trichothecene mycotoxin produced by the fungus Stachybotrys

chartarum. It is known to be toxic to humans and animals, causing a condition called

Stachybotrotoxicosis[1][2]. Due to its inherent toxicity, including the potential for severe health

effects from ingestion, inhalation, or dermal contact, stringent safety measures are imperative.

Quantitative Toxicity Data
The following table summarizes key quantitative data regarding the toxicity of Satratoxin H.

This information underscores the need for meticulous handling and adherence to safety

protocols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8136531?utm_src=pdf-interest
https://www.benchchem.com/product/b8136531?utm_src=pdf-body
https://www.benchchem.com/product/b8136531?utm_src=pdf-body
https://www.chemeurope.com/en/encyclopedia/Satratoxin-H.html
https://en.wikipedia.org/wiki/Satratoxin-H
https://www.benchchem.com/product/b8136531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric Value Species/Cell Line Reference

LD50 (Lethal Dose,

50%)
5.69 mg/kg Mouse (in vivo) [3]

IC50 (Inhibitory

Concentration, 50%)
6.8 ng/ml

Human Umbilical Vein

Endothelial Cells

(HUVECs)

[3]

IC50 (Inhibitory

Concentration, 50%)
1.2-3.4 ng/ml

Various Cancer Cell

Lines (HepG2, A549,

A204, U937, Jurkat)

[3]

PAC-1 (Protective

Action Criteria)
0.0046 mg/m³ Not Applicable

PAC-2 (Protective

Action Criteria)
0.051 mg/m³ Not Applicable

PAC-3 (Protective

Action Criteria)
0.30 mg/m³ Not Applicable

Note on Safety Data Sheet (SDS) Discrepancies: It is important to note that while some

supplier SDS for Satratoxin H may not classify it as hazardous under the Globally Harmonized

System (GHS), other sources and related compounds' SDS indicate high toxicity. Given the

known biological effects and toxicity data, a conservative approach is mandated. Always handle

Satratoxin H as a highly toxic substance.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to prevent exposure. The following is a step-by-

step guide for the selection and use of PPE when handling Satratoxin H.

Required Personal Protective Equipment
Gloves: Double gloving with nitrile gloves is required. The outer glove should be chemical-

resistant. Gloves must be inspected for any signs of damage before use and changed

immediately if contaminated.
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Body Protection: A disposable, solid-front, back-tying laboratory coat is required. For

procedures with a high risk of splashes, chemical-resistant coveralls should be worn.

Eye and Face Protection: Tightly fitting chemical splash goggles are mandatory. A full-face

shield should be worn over the goggles when there is a significant risk of splashes.

Respiratory Protection: All work with Satratoxin H powder or solutions that could generate

aerosols must be conducted in a certified chemical fume hood. For situations where a fume

hood is not feasible or during a spill cleanup, a NIOSH-approved respirator with a P100 filter

is required. For higher-risk activities, a powered air-purifying respirator (PAPR) should be

considered.

Footwear: Closed-toe shoes are mandatory. For extensive work or in the event of a large

spill, chemical-resistant shoe covers or boots should be worn.

Donning and Doffing PPE
A strict procedure for putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence:

Put on inner gloves.

Put on the laboratory coat or coveralls.

Put on respiratory protection.

Put on eye and face protection.

Put on outer gloves, ensuring the cuffs are over the sleeves of the lab coat.

Doffing Sequence (to be performed in a designated area):

Remove outer gloves.

Remove the laboratory coat or coveralls, turning it inside out as it is removed.

Remove eye and face protection.
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Remove respiratory protection.

Remove inner gloves.

Wash hands thoroughly with soap and water.

Operational Plan for Handling Satratoxin H
A systematic approach to handling Satratoxin H will minimize the risk of exposure.

Preparation
Designated Area: All work with Satratoxin H must be conducted in a designated and clearly

marked area, preferably within a chemical fume hood.

Spill Kit: A spill kit specifically for cytotoxic agents should be readily available. This should

include absorbent materials, decontamination solutions, and appropriate PPE.

Emergency Plan: All personnel must be familiar with the emergency plan, including

procedures for spills, personnel exposure, and evacuation.

Handling
Weighing: When weighing solid Satratoxin H, use a balance inside a chemical fume hood or

a containment glove box.

Solutions: Prepare solutions within a chemical fume hood. Be mindful of the solubility of

Satratoxin H in polar solvents like ethanol, methanol, and DMSO.

Transport: When transporting Satratoxin H, use a secondary, sealed, and shatterproof

container.

Decontamination and Disposal Plan
Decontamination: Surfaces and equipment should be decontaminated after each use. A

freshly prepared 10% bleach solution (sodium hypochlorite) followed by a 70% ethanol rinse

can be effective for decontaminating surfaces. Be aware that mycotoxins can be difficult to

destroy, and killing the mold does not eliminate the toxin.
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Waste Disposal: All disposable materials that have come into contact with Satratoxin H,

including gloves, lab coats, and absorbent materials, must be disposed of as hazardous

chemical waste in clearly labeled, sealed containers. Unused Satratoxin H must also be

disposed of as hazardous waste according to institutional and local regulations. Do not

discharge Satratoxin H down the drain.

Experimental Protocols
Detailed experimental protocols for working with Satratoxin H are not readily available in the

public domain and must be developed by the principal investigator based on the specific needs

of the research. These protocols should incorporate the safety and handling procedures

outlined in this guide. Key considerations when developing protocols include:

Minimizing the generation of aerosols.

Using the smallest feasible quantity of the toxin.

Incorporating decontamination steps into the experimental workflow.

Safe Handling Workflow for Satratoxin H
The following diagram illustrates the logical workflow for safely handling Satratoxin H, from

preparation to disposal.

Caption: Logical workflow for the safe handling of Satratoxin H.

This comprehensive guide is intended to provide a framework for the safe handling of

Satratoxin H. It is the responsibility of the principal investigator to ensure that all laboratory

personnel are trained on these procedures and that the safety protocols are strictly adhered to.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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